Cas no 172040-91-4 (Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1))
172040-91-4 structure
Product Name:Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1)
CAS No:172040-91-4
MF:C26H38BrNO
MW:460.490026950836
CID:138023
PubChem ID:53431841
Update Time:2025-04-19
Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1)
- (4-benzoylphenyl)methyl-tributylazanium,bromide
- Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-,bromide (9CI)
- N-(4-[BENZOYL]BENZYL)-N,N,N-TRIBUTYLAMMONIUM BROMIDE
- p-(Benzoyl)benzyl-N,N,N-tributylammoniumbromide
- (4-benzoylphenyl)methyl-tributylazanium;bromide
- CHEMBL3422503
- N-[(4-Benzoylphenyl)methyl]-N,N-dibutylbutan-1-aminium bromide
- SCHEMBL8363298
- Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-,bromide(1:1)
- DTXSID40700411
- AKOS015910411
- 172040-91-4
-
- Inchi: 1S/C26H38NO.BrH/c1-4-7-19-27(20-8-5-2,21-9-6-3)22-23-15-17-25(18-16-23)26(28)24-13-11-10-12-14-24;/h10-18H,4-9,19-22H2,1-3H3;1H/q+1;/p-1
- InChI Key: NRWJLZATRJLOAP-UHFFFAOYSA-M
- SMILES: [Br-].O=C(C1C=CC=CC=1)C1C=CC(=CC=1)C[N+](CCCC)(CCCC)CCCC
Computed Properties
- Exact Mass: 459.21400
- Monoisotopic Mass: 459.21368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 29
- Rotatable Bond Count: 13
- Complexity: 396
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 3.63870
Benzenemethanaminium,4-benzoyl-N,N,N-tributyl-, bromide (1:1) Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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